Cas no 50663-70-2 (Ethyl Adenosine-5'-carboxylate Hydrochloride)

• Product Name: Ethyl Adenosine-5'-carboxylate Hydrochloride
• CAS No: 50663-70-2
• MF: C₁₂H₁₆ClN₅O₅
• MW: 345.738941192627
• CID: 367459
• PubChem ID: 3084930
• Update Time: 2025-04-19

Ethyl Adenosine-5'-carboxylate Hydrochloride Chemical and Physical Properties

Names and Identifiers

• b-D-Ribofuranuronic acid,1-(6-amino-9H-purin-9-yl)-1-deoxy-, ethyl ester, monohydrochloride (9CI)
• ethyl 1-(6-amino-9H-purin-9-yl)-1-deoxy-beta-D-ribofuranuronate monohydrochloride
• ethyl 5-(6-aminopurin-9-yl)-3,4-dihydroxyoxolane-2-carboxylate,hydrochloride
• AC1MJ3J8
• EINECS 256-695-8
• NSC161519
• NSC-161519
• 50663-70-2
• ethyl 5-(6-aminopurin-9-yl)-3,4-dihydroxyoxolane-2-carboxylate;hydrochloride
• ethyl 5-(6-aminopurin-9-yl)-3,4-dihydroxyoxolane-2-carboxylate hydrochloride
• DTXSID50964901
• 9-(5-Ethylpentofuranosyluronosyl)-9H-purin-6-amine--hydrogen chloride (1/1)
• Ethyl Adenosine-5'-carboxylate Hydrochloride

• Inchi： 1S/C12H15N5O5.ClH/c1-2-21-12(20)8-6(18)7(19)11(22-8)17-4-16-5-9(13)14-3-15-10(5)17;/h3-4,6-8,11,18-19H,2H2,1H3,(H2,13,14,15);1H
• InChI Key： ZVHKBPIFLBGJIL-UHFFFAOYSA-N
• SMILES： Cl.O1C(C(=O)OCC)C(C(C1N1C=NC2C(N)=NC=NC1=2)O)O

Computed Properties

• Exact Mass: 345.08400
• Monoisotopic Mass: 345.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 427
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 146Ų

Experimental Properties

• Boiling Point: 619.5°C at 760 mmHg
• Flash Point: 328.5°C
• PSA: 145.61000
• LogP: -0.02600